Cas no 1627598-33-7 (3-(2,1,3-benzothiadiazol-4-yl)-1-(phenylmethylidene)aminourea)

3-(2,1,3-Benzothiadiazol-4-yl)-1-(phenylmethylidene)aminourea is a heterocyclic organic compound featuring a benzothiadiazole core linked to a phenylmethylideneaminourea moiety. This structure imparts unique electronic and photophysical properties, making it valuable in materials science and optoelectronic applications. The benzothiadiazole unit enhances electron-accepting capabilities, while the phenylmethylideneaminourea group contributes to structural versatility. The compound exhibits potential as a building block for organic semiconductors, fluorescent probes, or light-harvesting materials due to its tunable absorption and emission characteristics. Its stability and synthetic adaptability further support its utility in advanced research and functional material design.
3-(2,1,3-benzothiadiazol-4-yl)-1-(phenylmethylidene)aminourea structure
1627598-33-7 structure
Product Name:3-(2,1,3-benzothiadiazol-4-yl)-1-(phenylmethylidene)aminourea
CAS No:1627598-33-7
MF:C14H11N5OS
MW:297.335040330887
CID:5210357
PubChem ID:76853683
Update Time:2025-06-28

3-(2,1,3-benzothiadiazol-4-yl)-1-(phenylmethylidene)aminourea Chemical and Physical Properties

Names and Identifiers

    • Hydrazinecarboxamide, N-2,1,3-benzothiadiazol-4-yl-2-(phenylmethylene)-
    • 3-(2,1,3-benzothiadiazol-4-yl)-1-(phenylmethylidene)aminourea
    • Inchi: 1S/C14H11N5OS/c20-14(17-15-9-10-5-2-1-3-6-10)16-11-7-4-8-12-13(11)19-21-18-12/h1-9H,(H2,16,17,20)
    • InChI Key: PTSCKUYGEQSUEZ-UHFFFAOYSA-N
    • SMILES: N(C(NC1C2C(C=CC=1)=NSN=2)=O)N=CC1=CC=CC=C1

3-(2,1,3-benzothiadiazol-4-yl)-1-(phenylmethylidene)aminourea Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-179940-0.05g
3-(2,1,3-benzothiadiazol-4-yl)-1-[(phenylmethylidene)amino]urea
1627598-33-7 95%
0.05g
$273.0 2023-09-19
Enamine
EN300-179940-0.1g
3-(2,1,3-benzothiadiazol-4-yl)-1-[(phenylmethylidene)amino]urea
1627598-33-7 95%
0.1g
$407.0 2023-09-19
Enamine
EN300-179940-0.25g
3-(2,1,3-benzothiadiazol-4-yl)-1-[(phenylmethylidene)amino]urea
1627598-33-7 95%
0.25g
$579.0 2023-09-19
Enamine
EN300-179940-0.5g
3-(2,1,3-benzothiadiazol-4-yl)-1-[(phenylmethylidene)amino]urea
1627598-33-7 95%
0.5g
$914.0 2023-09-19
Enamine
EN300-179940-1.0g
3-(2,1,3-benzothiadiazol-4-yl)-1-[(phenylmethylidene)amino]urea
1627598-33-7 95%
1g
$1172.0 2023-06-02
Enamine
EN300-179940-2.5g
3-(2,1,3-benzothiadiazol-4-yl)-1-[(phenylmethylidene)amino]urea
1627598-33-7 95%
2.5g
$2295.0 2023-09-19
Enamine
EN300-179940-5.0g
3-(2,1,3-benzothiadiazol-4-yl)-1-[(phenylmethylidene)amino]urea
1627598-33-7 95%
5g
$3396.0 2023-06-02
Enamine
EN300-179940-10.0g
3-(2,1,3-benzothiadiazol-4-yl)-1-[(phenylmethylidene)amino]urea
1627598-33-7 95%
10g
$5037.0 2023-06-02
Enamine
EN300-179940-1g
3-(2,1,3-benzothiadiazol-4-yl)-1-[(phenylmethylidene)amino]urea
1627598-33-7 95%
1g
$1172.0 2023-09-19
Enamine
EN300-179940-5g
3-(2,1,3-benzothiadiazol-4-yl)-1-[(phenylmethylidene)amino]urea
1627598-33-7 95%
5g
$3396.0 2023-09-19

Additional information on 3-(2,1,3-benzothiadiazol-4-yl)-1-(phenylmethylidene)aminourea

Research Briefing on 3-(2,1,3-benzothiadiazol-4-yl)-1-(phenylmethylidene)aminourea (CAS: 1627598-33-7)

The compound 3-(2,1,3-benzothiadiazol-4-yl)-1-(phenylmethylidene)aminourea (CAS: 1627598-33-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This briefing synthesizes the latest research findings on this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the compound's role as a versatile scaffold for the development of novel inhibitors targeting key enzymes involved in inflammatory and oncogenic pathways. The benzothiadiazole moiety, in particular, has been identified as a critical pharmacophore, contributing to the compound's ability to modulate protein-protein interactions and enzyme activity. Researchers have employed advanced computational modeling and high-throughput screening to elucidate its binding mechanisms and optimize its pharmacological profile.

In a 2023 study published in the Journal of Medicinal Chemistry, the compound demonstrated potent inhibitory effects against a range of kinase enzymes, including those implicated in cancer progression. The study utilized X-ray crystallography to reveal the precise molecular interactions between the compound and its target, providing a structural basis for further optimization. These findings underscore the potential of 3-(2,1,3-benzothiadiazol-4-yl)-1-(phenylmethylidene)aminourea as a lead compound for the development of next-generation kinase inhibitors.

Another area of interest is the compound's application in antimicrobial research. Preliminary in vitro assays have shown promising activity against drug-resistant bacterial strains, particularly those expressing efflux pump mechanisms. The unique combination of the benzothiadiazole and phenylmethylideneaminourea groups appears to disrupt bacterial membrane integrity and inhibit essential metabolic pathways, offering a novel approach to combat antimicrobial resistance.

Despite these advancements, challenges remain in optimizing the compound's pharmacokinetic properties, such as solubility and metabolic stability. Recent efforts have focused on derivatization strategies to enhance its bioavailability while retaining its biological activity. For instance, a 2024 study explored the introduction of hydrophilic substituents, resulting in analogs with improved aqueous solubility and reduced cytotoxicity.

In conclusion, 3-(2,1,3-benzothiadiazol-4-yl)-1-(phenylmethylidene)aminourea represents a promising candidate for further investigation in both oncology and infectious disease research. Its multifaceted mechanism of action and structural versatility make it a valuable tool for drug discovery. Future studies should prioritize in vivo validation and the development of targeted delivery systems to fully realize its therapeutic potential.

Recommended suppliers
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd